2-Cyclohexen-1-one, 2-fluoro-

• IUPAC Name: 2-fluorocyclohex-2-en-1-one
• InChI: InChI=1S/C6H7FO/c7-5-3-1-2-4-6(5)8/h3H,1-2,4H2
• InChI Key: KJOFHBDVVHRIKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C(=O)C1)F
• Molecular Formula: C6H7FO
• DSSTOX Substance ID: DTXSID50472016
• Molecular Weight: 114.12 g/mol
• CAS RN: 67542-14-7

Description

2-Cyclohexen-1-one, 2-fluoro- is a chemical compound with the molecular formula C6H7FO. It is also known by other names such as 2-fluorocyclohex-2-en-1-one, 2-fluorocyclohexenone, and 2-Fluoro-cyclohex-2-enone. The molecular weight of this compound is 114.12 g/mol.

Synthesis Analysis

The synthesis of cyclohexenones, including 2-Cyclohexen-1-one, 2-fluoro-, can be achieved through various methods. One such method involves the use of allyl-palladium catalysis for a one-step α,β-dehydrogenation of ketones via their zinc enolates. Another method involves a cationic Rh(I)-catalyzed [5 + 1] cycloaddition of vinylcyclopropanes and CO. Additionally, the Wittig reaction of aldehydes with (cyclopropylmethyl)triphenylphosphonium bromide can be used to produce alkenyl cyclopropanes.

Molecular Structure Analysis

The molecular structure of 2-Cyclohexen-1-one, 2-fluoro- includes a six-membered ring with a double bond and a ketone functional group. The compound also contains a fluorine atom attached to one of the carbon atoms in the ring.

Chemical Reactions Analysis

Cyclohexenones, including 2-Cyclohexen-1-one, 2-fluoro-, can undergo a variety of chemical reactions. For instance, they can participate in nucleophilic conjugate addition with organocopper reagents, Michael reactions, and Robinson annulations.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2-Cyclohexen-1-one, 2-fluoro- include a molecular weight of 114.12 g/mol, a topological polar surface area of 17.1 Ų, and a complexity of 138. The compound also has a hydrogen bond donor count of 0 and a hydrogen bond acceptor count of 2.

Mechanism of Action

The mechanism of action for reactions involving 2-Cyclohexen-1-one, 2-fluoro- can vary depending on the specific reaction. For example, in the hydrative cyclization of 1,6-diynes catalyzed by a gold(I) complex, the reaction involves the formation of 3-methyl hex-2-enone derivatives.

Safety and Hazards

2-Cyclohexen-1-one, 2-fluoro- is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is classified as a flammable liquid and is toxic if swallowed. It can cause serious eye irritation and can be fatal in contact with skin or if inhaled.

Future Directions

Cyclohexenones, including 2-Cyclohexen-1-one, 2-fluoro-, are versatile intermediates used in the synthesis of a variety of chemical products such as pharmaceuticals and fragrances. They offer many different ways to extend molecular frameworks, making them valuable in organic synthesis chemistry. Future research may explore new methods of synthesis and applications for these compounds.